Phenylacetylurea

• CAS No.: 63-98-9
• Product Name: Phenylacetylurea
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• IUPAC Name: N-carbamoyl-2-phenylacetamide
• Standard InChI: InChI=1S/C9H10N2O2/c10-9(13)11-8(12)6-7-4-2-1-3-5-7/h1-5H,6H2,(H3,10,11,12,13)
• Standard InChIKey: XPFRXWCVYUEORT-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)NC(=O)N
• Canonical SMILES: C1=CC=C(C=C1)CC(=O)NC(=O)N
• Colorform: CRYSTALS FROM ALCOHOL; WHITE TO PRACTICALLY WHITE, FINE, CRYSTALLINE POWDER; WHITE TO CREAMY WHITE CRYSTALLINE SOLID
• Melting Point: 215 °C; 215.0 °C; 212-216 °C; 215°C
• Physical Description: Solid
• Description: Phenacemide, also known as phenurone or phenacetylurea, belongs to the class of organic compounds known as phenylacetamides. These are amide derivatives of phenylacetic acids. Phenacemide is a drug which is used to control certain seizures in the treatment of epilepsy. Phenacemide exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Phenacemide has been detected in multiple biofluids, such as urine and blood. Outside of the human body, phenacemide can be found in fenugreek. This makes phenacemide a potential biomarker for the consumption of this food product. Phenacemide is a potentially toxic compound.; Phenacemide is a member of acetamides.; Phenacemide is used to control certain seizures in the treatment of epilepsy. This medicine acts on the central nervous system (CNS) to reduce the number and severity of seizures.
• Shelf Life: Commercially available phenacemide tablets have an expiration date of 5 years following the data of manufacture.
• Solubility: 10.2 g/L; VERY SLIGHTLY SOL IN WATER; SLIGHTLY SOL IN ALC, BENZENE, CHLOROFORM, ETHER; SLIGHTLY SOL IN ACETONE; 1.06e+00 g/L
• Synonyms: LABOTEST-BB LT00455073;PHENURONE;PHENYLACETYLUREA;PHENACEMIDE;PHENACETYLUREA;(phenylacetyl)-ure;A-1348;Acetylureum
• Reference: 1: Semikolennykh LM, Katsnel/'son MG, Del/'nik VB. [The synthesis of; phenylacetylurea]. Med Prom SSSR. 1965 Oct;19(10):15-7. Russian. PubMed PMID:; 5872861.; ; ; 2: FORSTER W, SIMMERT M. [Anticonvulsant effect of alpha-acetoxyphenylacetylurea ; in comparison with phenylacetylurea (phenurone) on rats and mice]. Acta Biol Med ; Ger. 1959;2(3):335-6. German. PubMed PMID: 13660659.; ; ; 3: CACHIN M, LEVY C, PERGOLA F, LEVILLAIN R. [Icterus gravis in an epileptic; patient treated with phenylacetylurea]. Arch Mal Appar Dig Mal Nutr. 1957; Oct;46(10):990-5. French. PubMed PMID: 13488506.; ; ; 4: FURTADO D. [Clinical tests of a new anti-epileptic drug: phenylacetylurea]. J ; Med (Oporto). 1955 Dec 3;28(671):727-36. Portuguese. PubMed PMID: 13278123.; ; ; 5: CENTINI D, RADICCHI M. [Phenylacetylurea therapy in epilepsy]. Rass Studi; Psichiatr. 1952 May-Jun;41(3):457-64. Undetermined Language. PubMed PMID:; 12983652.; ; ; 6: BERLINGOZZI S, MARRI R, CENTINI D, RADICCHI M, DI PACO G. [Chemistry,; pharmacology and therapeutic applications of phenylacetylurea, a new; anti-epileptic substance]. Minerva Med. 1952 Sep 13;43(74):385-9. Undetermined; Language. PubMed PMID: 13012975.; ; ; 7: CARTER S, SCIARRA D, MERRITT HH. Phenylacetylurea in the treatment of; convulsive seizures. Dis Nerv Syst. 1950 May;11(5):139-41. PubMed PMID: 15411869.
• PubChem Compound: 4753
• Last Modified: Nov 11 2021